Cas no 1040280-87-2 (Ethyl 6-bromo-2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylate)
1040280-87-2 structure
Product Name:Ethyl 6-bromo-2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylate
CAS No:1040280-87-2
MF:C13H13BrO3
MW:297.144523382187
CID:2154087
Update Time:2023-08-05
Ethyl 6-bromo-2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 6-bromo-2-oxo-1,2,3,4- tetrahydro-1-naphthalenecarboxylate
- RVGXBSQFQZBINE-UHFFFAOYSA-N
- ethyl 6-bromo-2-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate
- Ethyl 6-bromo-2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylate
-
- Inchi: 1S/C13H13BrO3/c1-2-17-13(16)12-10-5-4-9(14)7-8(10)3-6-11(12)15/h4-5,7,12H,2-3,6H2,1H3
- InChI Key: RVGXBSQFQZBINE-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)CCC(C2C(=O)OCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 316
- Topological Polar Surface Area: 43.4
Ethyl 6-bromo-2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylate Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
1040280-87-2 (Ethyl 6-bromo-2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylate) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent